Cas no 1868866-15-2 (4-(2-Fluoro-3-methylphenyl)but-3-en-2-one)

• Product Name: 4-(2-Fluoro-3-methylphenyl)but-3-en-2-one
• CAS No: 1868866-15-2
• MF: C₁₁H₁₁FO
• MW: 178.202846765518
• CID: 6578466
• PubChem ID: 131247505
• Update Time: 2025-05-20

4-(2-Fluoro-3-methylphenyl)but-3-en-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(2-fluoro-3-methylphenyl)but-3-en-2-one
• EN300-1788322
• 1868866-15-2
• 4-(2-Fluoro-3-methylphenyl)but-3-en-2-one

• Inchi： 1S/C11H11FO/c1-8-4-3-5-10(11(8)12)7-6-9(2)13/h3-7H,1-2H3/b7-6+
• InChI Key： DYOIRVKUXIONAL-VOTSOKGWSA-N
• SMILES： FC1C(C)=CC=CC=1/C=C/C(C)=O

Computed Properties

• Exact Mass: 178.079393132g/mol
• Monoisotopic Mass: 178.079393132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 17.1Ų

Additional information on 4-(2-Fluoro-3-methylphenyl)but-3-en-2-one

Introduction to 4-(2-Fluoro-3-methylphenyl)but-3-en-2-one (CAS No. 1868866-15-2)

4-(2-Fluoro-3-methylphenyl)but-3-en-2-one, identified by the Chemical Abstracts Service Number (CAS No.) 1868866-15-2, is a significant compound in the realm of organic chemistry and pharmaceutical research. This molecule, featuring a conjugated system with a fluoro-substituted aromatic ring and a methyl group, has garnered attention due to its structural features and potential applications in medicinal chemistry. The presence of a double bond in the butenone moiety and the electron-withdrawing effect of the fluoro group make it a versatile intermediate for further chemical modifications.

The structural motif of 4-(2-Fluoro-3-methylphenyl)but-3-en-2-one is particularly noteworthy for its ability to interact with biological targets in a manner that could be exploited for therapeutic purposes. The fluoro substituent, known for its metabolic stability and ability to modulate receptor binding affinity, is a common feature in many pharmacologically active compounds. When combined with the aromatic ring system and the reactive butenone group, this compound presents a rich framework for synthetic exploration.

In recent years, there has been growing interest in molecules that incorporate both fluoro and methyl substituents due to their unique physicochemical properties. These properties can influence solubility, lipophilicity, and metabolic stability, all of which are critical factors in drug design. The butenone core of 4-(2-Fluoro-3-methylphenyl)but-3-en-2-one is particularly interesting as it can serve as a scaffold for developing novel bioactive molecules. Its reactivity allows for various functionalization strategies, making it a valuable building block in synthetic chemistry.

One of the most compelling aspects of this compound is its potential role in the development of new therapeutic agents. The combination of electronic and steric effects arising from the fluoro and methyl groups can fine-tune interactions with biological targets, such as enzymes and receptors. This fine-tuning is essential for achieving high selectivity and efficacy in drug design. For instance, fluorinated aromatic compounds have been shown to enhance binding affinity to certain protein targets, making them attractive candidates for drug development.

Recent studies have highlighted the importance of 4-(2-Fluoro-3-methylphenyl)but-3-en-2-one as a precursor in the synthesis of more complex molecules with potential pharmaceutical applications. Researchers have leveraged its structural features to develop derivatives that exhibit desirable biological activities. For example, modifications of the aromatic ring or the butenone moiety have led to compounds with anti-inflammatory, anti-cancer, and antimicrobial properties. These findings underscore the compound's versatility and its potential as a lead compound in drug discovery programs.

The synthesis of 4-(2-Fluoro-3-methylphenyl)but-3-en-2-one itself is an intriguing challenge that has been addressed by several research groups. Common synthetic routes involve Friedel-Crafts acylation followed by functional group transformations to introduce the fluoro and methyl substituents. These synthetic strategies highlight the compound's accessibility while also showcasing the ingenuity required to construct such intricate molecular architectures.

The electronic properties of 4-(2-Fluoro-3-methylphenyl)but-3-en-2-one are another area of interest. The conjugated system formed by the aromatic ring and the butenone group can influence electronic transitions, making it useful in applications such as organic electronics or photochemical processes. Additionally, the presence of fluorine introduces unique spectroscopic characteristics that can be exploited for analytical purposes.

In conclusion, 4-(2-Fluoro-3-methylphenyl)but-3-en-2-one (CAS No. 1868866-15-2) represents a fascinating molecule with significant potential in both academic research and industrial applications. Its structural features make it an excellent candidate for further development into novel bioactive compounds. As research continues to uncover new synthetic methodologies and biological activities, this compound is likely to remain at the forefront of pharmaceutical innovation.